Cas no 1803923-81-0 (3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product name: 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1803923-81-0
• MF: C₇H₄F₃N₃O₃S
• MW: 267.185170173645
• CID: 4911571

3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H4F3N3O3S/c8-7(9,10)16-5-1-4(2-11)6(13-3-5)17(12,14)15/h1,3H,(H2,12,14,15)
• InChI Key： CCXKUXGYVQNAAW-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC(=CN=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 0.6
• Topological Polar Surface Area: 114

Additional information on 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide

3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803923-81-0): A Comprehensive Overview

3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803923-81-0) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its promising biological activities and potential therapeutic applications.

The chemical structure of 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide is composed of a pyridine ring substituted with a cyano group, a trifluoromethoxy group, and a sulfonamide moiety. The presence of these functional groups imparts distinct properties to the molecule, making it an attractive candidate for drug development. The cyano group contributes to the compound's electronic properties, while the trifluoromethoxy group enhances its lipophilicity and metabolic stability. The sulfonamide functionality adds to its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have highlighted the potential of 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide could be developed into a novel anticancer drug with broad-spectrum activity.

The pharmacokinetic properties of 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound shows low toxicity in preclinical models, indicating a favorable safety profile.

In the context of drug discovery and development, 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the functional groups on the pyridine ring or introducing additional substituents, researchers can optimize the compound's biological activity and pharmacological properties. This approach has led to the identification of several analogs with enhanced potency and selectivity.

The synthesis of 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide has been well-documented in the literature. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 5-trifluoromethoxypyridine with sulfuryl chloride followed by treatment with ammonia to form the sulfonamide moiety. The cyano group can be introduced through subsequent reactions such as nitrile formation or cyanation of an appropriate precursor.

The versatility of 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide extends beyond its direct use as a drug candidate. It can also serve as a valuable building block in organic synthesis for the preparation of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the synthesis of novel scaffolds for high-throughput screening (HTS) campaigns or as a ligand in metal-catalyzed reactions for the construction of complex organic architectures.

In conclusion, 3-Cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803923-81-0) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in modern drug discovery efforts.